2-((4-fluorophenyl)thio)-1-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[4-(1-methylimidazol-2-yl)sulfonylpiperidin-1-yl]ethanone
• InChI: InChI=1S/C17H20FN3O3S2/c1-20-11-8-19-17(20)26(23,24)15-6-9-21(10-7-15)16(22)12-25-14-4-2-13(18)3-5-14/h2-5,8,11,15H,6-7,9-10,12H2,1H3
• InChI Key: QFSFXYFRAQZWHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1S(=O)(=O)C2CCN(CC2)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H20FN3O3S2
• Molecular Weight: 397.5 g/mol
• CAS No.: 2310205-39-9

Description

2-((4-fluorophenyl)thio)-1-(4-((1-methyl-1H-imidazol-2-yl)sulfonyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H20FN3O3S2 and its molecular weight is 397.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

One study presented an enantioselective [4 + 2] cycloaddition reaction, offering a concise route to sulfamidate-fused 2,6-disubstituted piperidin-4-ones, demonstrating the compound's utility in synthesizing complex heterocyclic structures with high diastereo- and enantioselectivity (Liu et al., 2013). This methodology underscores its potential in creating pharmacologically relevant structures.

Molecular Structure Analysis

Another significant application involves the detailed molecular structure analysis. For instance, the crystal structure of a related compound, demonstrating the importance of substituted thiophenes and their broad spectrum of biological activities, was explored. Such analyses are crucial for understanding the molecular basis of these activities and for the design of materials and pharmaceuticals (Nagaraju et al., 2018).

Biological Activities

Several studies have focused on the synthesis and evaluation of derivatives for their biological activities. One study synthesized novel Schiff bases using a related compound, demonstrating significant antimicrobial activity, which highlights the therapeutic potential of these derivatives in treating infections (Puthran et al., 2019). Another research effort explored the antimycobacterial activity of fluorinated benzothiazolo imidazole compounds, suggesting their utility in developing new antimicrobial agents (Sathe et al., 2011).